Cas no 112317-17-6 (Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo-
• CAS No: 112317-17-6
• MF: C₁₂H₄Cl₃IO₂
• MW: 413.422432899475
• CID: 195987
• PubChem ID: 163881
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo-
• 2-iodo-3,7,8-trichlorodibenzo-4-dioxin
• 2,3,7-trichloro-8-iodooxanthrene
• Cl3-Dpd
• Dibenzo(b,e)(1,4)dioxin, 2,3,7-trichloro-8-iodo-
• DTXSID10149999
• 112317-17-6
• 2,3,7-trichloro-8-iododibenzo-p-dioxin

• Inchi： 1S/C12H4Cl3IO2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
• InChI Key： WOZNSSVRUHUPHZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 411.83182
• Monoisotopic Mass: 411.83216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins